Cas no 78659-20-8 (3-Heptanone, 1,1,1-trifluoro-)

• Product Name: 3-Heptanone, 1,1,1-trifluoro-
• CAS No: 78659-20-8
• MF: C₇H₁₁F₃O
• MW: 168.156852960587
• MDL: MFCD16819980
• CID: 4187593
• PubChem ID: 12642944
• Update Time: 2025-04-24

3-Heptanone, 1,1,1-trifluoro- Chemical and Physical Properties

Names and Identifiers

• 3-Heptanone, 1,1,1-trifluoro-
• 78659-20-8
• YMFPDHRTDDCTME-UHFFFAOYSA-N
• AKOS011912700
• SCHEMBL18222573
• 1,1,1-Trifluoro-3-heptanone
• 1,1,1-TRIFLUOROHEPTAN-3-ONE

• MDL： MFCD16819980
• Inchi： 1S/C7H11F3O/c1-2-3-4-6(11)5-7(8,9)10/h2-5H2,1H3
• InChI Key： YMFPDHRTDDCTME-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)CC(=O)CCCC

Computed Properties

• Exact Mass: 168.07619946Da
• Monoisotopic Mass: 168.07619946Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų